Cas no 1171764-18-3 (2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride)

• Product Name: 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride
• CAS No: 1171764-18-3
• MF: C₁₅H₂₅ClN₄O₃S
• MW: 376.902001142502
• MDL: MFCD10666935
• CID: 5050685
• Update Time: 2025-11-06

2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline hydrochloride
• 2-(4-methylpiperazin-1-yl)-5-(morpholin-4-ylsulfonyl)aniline hydrochloride
• 2-(4-methylpiperazin-1-yl)-5-morpholin-4-ylsulfonylaniline;hydrochloride
• 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride

• MDL： MFCD10666935
• Inchi： 1S/C15H24N4O3S.ClH/c1-17-4-6-18(7-5-17)15-3-2-13(12-14(15)16)23(20,21)19-8-10-22-11-9-19;/h2-3,12H,4-11,16H2,1H3;1H
• InChI Key： MTVZKCKCORNVSP-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=C(C=1)N)N1CCN(C)CC1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 481
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride

2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride: A Comprehensive Overview

The compound 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride (CAS No. 1171764-18-3) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, has garnered attention due to its promising applications in drug design and therapeutic interventions. The molecule incorporates a 4-methylpiperazine group and a morpholine-4-sulfonyl moiety, both of which contribute to its distinctive chemical properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like piperazines and morpholines in drug discovery. These structural motifs are known for their ability to enhance bioavailability, stability, and receptor binding affinity. The integration of these groups in the 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride structure positions it as a valuable tool in the development of novel therapeutic agents.

One of the most notable aspects of this compound is its potential as a drug intermediate. Its ability to serve as a precursor for more complex molecules makes it an essential component in the synthesis of advanced pharmaceuticals. Researchers have explored its role in the creation of agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The hydrochloride salt form further enhances its solubility and stability, making it more amenable for use in preclinical studies.

Emerging studies have also focused on the biological activity of this compound. Preclinical data suggest that it exhibits potent inhibitory effects on key enzymes and receptors associated with pathological processes. For instance, its ability to modulate kinase activity has been explored in the context of oncology research, where such modulation can lead to the development of targeted therapies with fewer side effects.

In addition to its pharmacological applications, the synthesis and characterization of 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride have been optimized through innovative chemical methodologies. Advanced techniques such as microwave-assisted synthesis and high-throughput screening have enabled researchers to streamline its production process, ensuring scalability and cost-effectiveness.

The compound's structural versatility also lends itself to modifications that can enhance its pharmacokinetic properties. By tweaking substituents on the piperazine or morpholine rings, scientists can fine-tune parameters such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy and safety.

Furthermore, computational modeling has played a pivotal role in understanding the molecular interactions of this compound.Docking studies have provided insights into how it binds to target proteins at the atomic level, aiding in the rational design of more effective drug candidates.

In conclusion, 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Hydrochloride (CAS No. 1171764-18-3) stands as a testament to the progress in modern medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, underscores its potential as a cornerstone in developing innovative therapeutic solutions across diverse disease areas.